4-bromo-2-{(tert-butoxy)carbonylamino}-1H-1,3-benzodiazole-6-carboxylic acid basic properties
4-bromo-2-{(tert-butoxy)carbonylamino}-1H-1,3-benzodiazole-6-carboxylic acid basic properties
An In-depth Technical Guide on the Core Basic Properties of 4-bromo-2-{(tert-butoxy)carbonylamino}-1H-1,3-benzodiazole-6-carboxylic acid
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the essential basic properties of the novel compound 4-bromo-2-{(tert-butoxy)carbonylamino}-1H-1,3-benzodiazole-6-carboxylic acid. Due to the novelty of this molecule, this document focuses on the detailed experimental protocols for determining its key physicochemical parameters, namely its acid dissociation constant (pKa), solubility, and stability. Understanding these properties is critical for its potential development as a pharmaceutical agent.
The benzimidazole scaffold is a privileged structure in medicinal chemistry, with numerous derivatives developed as therapeutic agents.[1][2][3] The subject compound integrates a benzimidazole core with a carboxylic acid, a tert-butoxycarbonyl (Boc) protected amine, and a bromine substituent. These functional groups are expected to significantly influence its acidic and basic properties, solubility, and overall stability.
Predicted Physicochemical Properties
Based on its chemical structure, 4-bromo-2-{(tert-butoxy)carbonylamino}-1H-1,3-benzodiazole-6-carboxylic acid possesses both acidic and basic centers. The carboxylic acid group is acidic, while the benzimidazole ring system can exhibit basic properties. The pKa of benzimidazole itself is approximately 5.3.[4] The presence of a bromine atom, an electron-withdrawing group, may slightly decrease the basicity of the benzimidazole ring. The Boc-protected amino group is generally considered neutral and serves to modulate the electronic properties and lipophilicity of the molecule. The overall charge state, and therefore solubility and permeability, will be highly dependent on the pH of the environment.
Data Presentation
The following tables are presented as templates for researchers to populate with experimental data obtained from the protocols outlined in this guide.
Table 1: Acid-Base Dissociation Constants (pKa)
| Ionizable Group | Predicted pKa Range | Experimental Method | Determined pKa |
| Carboxylic Acid | 4-5 | Potentiometric Titration | |
| Benzimidazole | 3-5 | UV-Vis Spectrophotometry |
Table 2: Aqueous Solubility Profile
| Solubility Type | pH | Temperature (°C) | Solubility (µg/mL) | Method |
| Kinetic | 1.2 | 25 | Nephelometry | |
| Kinetic | 6.8 | 25 | Nephelometry | |
| Kinetic | 7.4 | 25 | Nephelometry | |
| Thermodynamic | 1.2 | 37 | Shake-Flask | |
| Thermodynamic | 6.8 | 37 | Shake-Flask | |
| Thermodynamic | 7.4 | 37 | Shake-Flask |
Table 3: Stability Assessment Summary
| Condition | Duration | Temperature (°C) | Relative Humidity (%) | Observations (e.g., Degradation Products) |
| Long-Term | 12 months | 25 ± 2 | 60 ± 5 | |
| Intermediate | 6 months | 30 ± 2 | 65 ± 5 | |
| Accelerated | 6 months | 40 ± 2 | 75 ± 5 | |
| Photostability | - | 25 | - | |
| pH Stress (Hydrolysis) | 7 days | 50 | - | pH 1.2, 7.0, 9.0 |
Experimental Protocols
Determination of pKa
The pKa of 4-bromo-2-{(tert-butoxy)carbonylamino}-1H-1,3-benzodiazole-6-carboxylic acid can be determined using several methods. Potentiometric titration and UV-Vis spectrophotometry are two common and reliable techniques.[5][6]
3.1.1. Potentiometric Titration [5][6]
This method involves titrating a solution of the compound with a strong acid or base and monitoring the pH change.
-
Materials:
-
4-bromo-2-{(tert-butoxy)carbonylamino}-1H-1,3-benzodiazole-6-carboxylic acid
-
Calibrated pH meter and electrode
-
Automated titrator
-
Standardized 0.1 M hydrochloric acid (HCl)
-
Standardized 0.1 M sodium hydroxide (NaOH)
-
Degassed, deionized water
-
Co-solvent (e.g., methanol or DMSO) if solubility is low
-
-
Procedure:
-
Prepare a solution of the compound at a known concentration (e.g., 1 mg/mL) in a mixture of water and a minimal amount of co-solvent to ensure solubility.
-
Calibrate the pH meter using standard buffers.
-
Slowly titrate the solution with standardized HCl, recording the pH at regular volume increments.
-
Repeat the titration with standardized NaOH.
-
Plot the pH versus the volume of titrant added.
-
The pKa values correspond to the pH at the half-equivalence points on the titration curve.
-
3.1.2. UV-Vis Spectrophotometry [6]
This method is suitable for compounds with a chromophore that exhibits a spectral shift upon ionization.
-
Materials:
-
UV-Vis spectrophotometer
-
Quartz cuvettes
-
A series of buffers with known pH values (e.g., from pH 2 to 10)
-
Stock solution of the compound in a suitable solvent (e.g., methanol)
-
-
Procedure:
-
Prepare a series of solutions of the compound at a constant concentration in the different pH buffers.
-
Measure the UV-Vis absorbance spectrum for each solution across a relevant wavelength range.
-
Identify the wavelengths of maximum absorbance for the acidic and basic forms of the molecule.
-
Plot the absorbance at these wavelengths against the pH.
-
The pKa is the pH at which the absorbance is halfway between the minimum and maximum values, corresponding to a 50:50 mixture of the protonated and deprotonated forms.
-
Solubility Determination
Both kinetic and thermodynamic solubility are important parameters in drug discovery.[7][8]
3.2.1. Kinetic Solubility by Nephelometry [9]
This high-throughput method measures the light scattering caused by precipitation of the compound from a stock solution.[9]
-
Materials:
-
Nephelometer with microplate reading capability
-
DMSO stock solution of the compound (e.g., 10 mM)
-
Aqueous buffers (e.g., pH 1.2, 6.8, 7.4)
-
-
Procedure:
-
Dispense the aqueous buffers into the wells of a microplate.
-
Add small volumes of the DMSO stock solution to the buffers to create a range of concentrations.
-
Shake the plate for a defined period (e.g., 2 hours) at a constant temperature.
-
Measure the light scattering in each well using the nephelometer.
-
The kinetic solubility is the concentration at which a significant increase in light scattering is observed, indicating precipitation.
-
3.2.2. Thermodynamic Solubility by Shake-Flask Method [8][10][11]
This method determines the equilibrium solubility of the compound.[10][11]
-
Materials:
-
Solid form of the compound
-
Aqueous buffers (e.g., pH 1.2, 6.8, 7.4)
-
Shaking incubator set at a constant temperature (e.g., 37°C)
-
HPLC system with a validated analytical method for the compound
-
-
Procedure:
-
Add an excess amount of the solid compound to vials containing the different aqueous buffers.
-
Seal the vials and place them in the shaking incubator for a sufficient time to reach equilibrium (e.g., 24-48 hours).[10][11]
-
After incubation, filter or centrifuge the samples to remove undissolved solid.
-
Determine the concentration of the dissolved compound in the supernatant using the validated HPLC method.
-
The measured concentration represents the thermodynamic solubility at that specific pH and temperature.
-
Stability Testing
Stability testing provides information on how the quality of the compound varies over time under the influence of environmental factors.[12][13][]
3.3.1. Solid-State Stability [12][13][15]
This assesses the stability of the solid compound under various storage conditions as per ICH guidelines.
-
Materials:
-
Procedure:
-
Store samples of the compound under long-term (25°C/60% RH), intermediate (30°C/65% RH), and accelerated (40°C/75% RH) conditions.[12][15][16]
-
At specified time points (e.g., 0, 3, 6, 9, 12 months for long-term), withdraw samples.[12][13][15]
-
Analyze the samples for appearance, purity, and the presence of degradation products using a validated stability-indicating HPLC method.
-
3.3.2. Solution-State Stability (Hydrolysis) [12][13]
This evaluates the stability of the compound in aqueous solutions at different pH values.[12][13]
-
Materials:
-
Aqueous buffers (e.g., pH 1.2, 7.0, 9.0)
-
Incubator set at an elevated temperature (e.g., 50°C)
-
HPLC system
-
-
Procedure:
-
Prepare solutions of the compound in the different pH buffers.
-
Incubate the solutions at the elevated temperature.
-
At various time points (e.g., 0, 1, 3, 7 days), take aliquots from each solution.
-
Analyze the aliquots by HPLC to determine the remaining concentration of the parent compound and identify any major degradation products.
-
Mandatory Visualizations
The following diagrams illustrate the logical workflow for characterizing the physicochemical properties of a novel compound and the decision-making process based on the outcomes.
Caption: Workflow for the physicochemical characterization of a new chemical entity.
Caption: Decision tree for formulation development based on aqueous solubility.
References
- 1. Benzimidazole - Wikipedia [en.wikipedia.org]
- 2. A Review of Approaches to the Metallic and Non-Metallic Synthesis of Benzimidazole (BnZ) and Their Derivatives for Biological Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
- 3. mdpi.com [mdpi.com]
- 4. Benzimidazole | C7H6N2 | CID 5798 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 5. youtube.com [youtube.com]
- 6. APPENDIX A: MEASUREMENT OF ACIDITY (pKA) - ECETOC [ecetoc.org]
- 7. pharmatutor.org [pharmatutor.org]
- 8. lup.lub.lu.se [lup.lub.lu.se]
- 9. bmglabtech.com [bmglabtech.com]
- 10. fda.gov [fda.gov]
- 11. who.int [who.int]
- 12. fdaghana.gov.gh [fdaghana.gov.gh]
- 13. academy.gmp-compliance.org [academy.gmp-compliance.org]
- 15. ema.europa.eu [ema.europa.eu]
- 16. dev.edaegypt.gov.eg [dev.edaegypt.gov.eg]
